1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been achieved via a [2+2] cycloaddition reaction between s-triazine-based tris-imines and activated aryloxyacetic acid derivatives . All the s-triazine hybrids were identified by FT-IR, 1H NMR, 13C NMR spectroscopies, and elemental analysis .Molecular Structure Analysis
The molecular formula of a similar compound, “1,1’,1’'-[(1Z)-1-Hexene-1,3,5-triyl]tricyclohexane”, is C24H42 . It has an average mass of 330.590 Da and a monoisotopic mass of 330.328644 Da .Chemical Reactions Analysis
The intermediate imines displayed moderate in vitro inhibitory activity against MCF-7 and HeLa cancer cell lines . The tris-β-lactams were tested against four kinds of bacteria including Gram-negative bacteria, E. coli and P. aeruginosa, a Gram-positive S. aureus and one capsulated Gram-negative K. pneumonia by the Kirby–Bauer disc diffusion method .Scientific Research Applications
1. Synthesis of 2D Covalent Organic Frameworks This compound can be used in the synthesis of two-dimensional (2D) covalent organic frameworks . The synthesis process is dependent on the choice of substrate and is carried out under ultra-high vacuum conditions .
Photophysical Studies
The compound can be used in photophysical studies . For instance, it can be used to create cyan-light emitting molecules that show aggregation-induced enhanced emission . This property can be used to boost the fluorescence quantum yields of light-emitting compounds .
Electrochemical Studies
The compound can also be used in electrochemical studies . These studies can help understand the behavior of the compound in different electrochemical environments .
Synthesis of Metal-Organic Frameworks (MOFs)
The compound can be used in the synthesis of Metal-Organic Frameworks (MOFs) . MOFs are compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures .
Design of Functional Organic Materials
The compound can be used in the design of functional organic materials . For instance, it can be used to create molecules that have beneficial physicochemical features .
Development of Light-Emitting Systems
The compound can be used in the development of light-emitting systems . Its property of aggregation-induced enhanced emission can be utilized to create efficient light-emitting systems .
Mechanism of Action
Target of Action
It’s known that this compound belongs to the class of phenolic compounds , which are often used as organic synthesis intermediates and material molecule synthesis raw materials . They are primarily used in material chemistry basic research and fine chemical production .
Mode of Action
The aldehyde groups of 1,1’,1’'-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] can participate in various reduction reactions . Due to the strong polarity of the aldehyde groups, this substance has a certain electrophilicity and can easily react with other compounds with strong electrophilicity .
Biochemical Pathways
It’s known that this compound has certain fluorescence properties , which can be used as fluorescent markers or fluorescent sensors in chemical analysis and biomedical research fields .
Result of Action
The compound’s electrophilicity and fluorescence properties suggest potential applications in chemical synthesis and biomedical research .
properties
IUPAC Name |
1-[1,5-bis[4-(chloromethyl)phenyl]hexan-3-yl]-4-(chloromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29Cl3/c1-20(25-11-7-23(18-29)8-12-25)16-27(26-13-9-24(19-30)10-14-26)15-6-21-2-4-22(17-28)5-3-21/h2-5,7-14,20,27H,6,15-19H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBVHDIKGDQTDMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(CCC1=CC=C(C=C1)CCl)C2=CC=C(C=C2)CCl)C3=CC=C(C=C3)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29Cl3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50746587 | |
Record name | 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50746587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
459.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] | |
CAS RN |
121961-20-4 | |
Record name | 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50746587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Merrifield�s peptide resin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.